Cas no 893746-11-7 (3-(difluoromethyl)1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine)

• Product Name: 3-(difluoromethyl)1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine
• CAS No: 893746-11-7
• MF: C₄H₃F₂N₅S
• MW: 191.161924600601
• MDL: MFCD06803572
• CID: 859195
• PubChem ID: 23006523
• Update Time: 2025-05-25

3-(difluoromethyl)1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
• AKOS TOT-0134
• 3-(DIFLUOROMETHYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YLAMINE
• 3-(difluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine(SALTDATA: FREE)
• 3-(Difluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-amine
• 3-(DIFLUOROMETHYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-AMINE
• CS-0047650
• 893746-11-7
• AKOS000266044
• MFCD06803572
• D72905
• LS-02550
• ALBB-007049
• STK353741
• 3-(difluoromethyl)1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine

• MDL： MFCD06803572
• Inchi： 1S/C4H3F2N5S/c5-1(6)2-8-9-4-11(2)10-3(7)12-4/h1H,(H2,7,10)
• InChI Key： WYCCPZJZEKQULD-UHFFFAOYSA-N
• SMILES： S1C(N)=NN2C1=NN=C2C(F)F

Computed Properties

• Exact Mass: 191.00772261g/mol
• Monoisotopic Mass: 191.00772261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.3Ų

3-(difluoromethyl)1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 3-(difluoromethyl)1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine

Introduction to CAS No. 893746-11-7: 3-(difluoromethyl)1,2,4triazolo3,4-b1,3,4thiadiazol-6-amine

The compound with CAS No. 893746-11-7, commonly referred to as 3-(difluoromethyl)1,2,4triazolo[3,4-b]1,3,4thiadiazol-6-amine, is a highly specialized heterocyclic compound with unique chemical properties. This compound belongs to the class of thiadiazole derivatives, which have gained significant attention in recent years due to their diverse applications in pharmaceuticals and materials science. The structure of this compound is characterized by a fused ring system comprising a triazole and a thiadiazole moiety, with a difluoromethyl group attached at the 6-position of the triazole ring.

Recent studies have highlighted the potential of thiadiazole derivatives in drug discovery programs targeting various therapeutic areas. For instance, researchers have reported that compounds similar to CAS No. 893746-11-7 exhibit promising antimicrobial activity, making them candidates for developing new antibiotics. Furthermore, the presence of the difluoromethyl group in this compound introduces additional electronic and steric effects that can enhance its biological activity compared to its analogs.

The synthesis of 3-(difluoromethyl)1,2,4triazolo[3,4-b]1,3,4thiadiazol-6-amine involves a multi-step process that typically includes the formation of intermediate thiadiazole rings followed by cyclization reactions to form the fused triazole-thiadiazole system. The introduction of the difluoromethyl group is achieved through nucleophilic substitution or coupling reactions under controlled conditions. This compound is often synthesized in small quantities due to its complex structure and sensitivity to certain reaction conditions.

In terms of applications, CAS No. 893746-11-7 has shown potential in the field of optoelectronics as well. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Recent research has focused on optimizing its stability and emission characteristics for practical applications.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of CAS No. 893746-11-7 is crucial for its safe handling and disposal. Studies have indicated that this compound undergoes slow degradation under aerobic conditions due to its stable aromatic ring system. However, further research is needed to assess its long-term impact on ecosystems.

In conclusion, CAS No. 893746-11-7: 3-(difluoromethyl)1,2,4triazolo[3,4-b]1,3,4thiadiazol-6-amine represents a cutting-edge compound with promising applications across multiple fields. Its unique chemical structure and functional groups make it a valuable addition to ongoing research efforts in drug discovery and materials science.